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Introduction
Decanoylcarnitine (C10) is a medium-chain acylcarnitine that plays a crucial role in cellular

energy metabolism. It is an ester of carnitine and decanoic acid, a ten-carbon fatty acid. The

primary function of the carnitine shuttle system, of which decanoylcarnitine is a part, is to

transport fatty acids across the inner mitochondrial membrane for subsequent β-oxidation and

energy production. This guide provides a comprehensive technical overview of the role of

decanoylcarnitine in fatty acid metabolism, its association with various disease states, and

methodologies for its analysis.

Core Principles of Decanoylcarnitine in Fatty Acid
Metabolism
Fatty acid oxidation is a major source of energy for many tissues, particularly during periods of

fasting or prolonged exercise. However, fatty acids themselves cannot directly cross the inner

mitochondrial membrane where β-oxidation occurs. The carnitine shuttle system facilitates this

transport.

The process begins with the activation of fatty acids to their acyl-CoA esters in the cytoplasm.

For medium-chain fatty acids like decanoic acid, this activation is followed by their conjugation

to carnitine, a reaction catalyzed by carnitine acyltransferases located on the mitochondrial
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membranes. Decanoylcarnitine is thus formed and transported into the mitochondrial matrix.

Once inside, the decanoyl group is transferred back to coenzyme A to form decanoyl-CoA,

which then enters the β-oxidation spiral.

Quantitative Data on Decanoylcarnitine Levels
The concentration of decanoylcarnitine in biological fluids is a valuable biomarker for

assessing the status of fatty acid metabolism. Alterations in its levels can be indicative of

inherited metabolic disorders and other pathological conditions.
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Condition Analyte Specimen
Concentration
(µmol/L)

Reference(s)

Healthy Adults
Decanoylcarnitin

e (C10)
Plasma 0.11 - 0.38[1] [1]

Healthy

Newborns (≤7

days)

Decanoylcarnitin

e (C10)
Dried Blood Spot <0.55 (nmol/mL) [2]

Medium-Chain

Acyl-CoA

Dehydrogenase

Deficiency

(MCADD)

Decanoylcarnitin

e (C10)

Plasma/Dried

Blood Spot

Significantly

elevated; can

range from >1.0

to over 20

µmol/L. One

study reported a

median of 8.4

mmol/L in

newborns with

confirmed

MCADD.[3]

[3][4][5]

Carnitine

Palmitoyltransfer

ase II (CPT2)

Deficiency

Decanoylcarnitin

e (C10)
Plasma

Generally within

the normal range

or slightly

elevated. A case

report showed a

level of 0.15

µmol/L

(reference range

<0.88 µmol/L).[6]

[6]

Chronic Hepatitis

B

Total L-carnitine

(including

acylcarnitines)

Plasma Significantly

higher in patients

compared to

healthy controls.

One study

reported 11.19 ±

6.67 mg/L in

patients.[7]

[7][8][9][10]
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Another study

showed elevated

L-carnitine levels

in patients with

chronic HBV

infection.[8][9]

Triple-Negative

Breast Cancer

(TNBC)

Decanoylcarnitin

e (C10)
Serum

Levels are often

altered. One

study found that

intermittent

fasting, which

inhibited TNBC

progression, led

to a marked

increase in

serum

decanoylcarnitin

e levels.[11][12]

Another study

associated

higher levels of

decenoylcarnitin

e (C10:1) with

decreased odds

of breast cancer.

[13][14]

[10][11][12][13]

[14][15]

Signaling Pathways and Experimental Workflows
The role of decanoylcarnitine extends beyond simple transport and involves participation in

cellular signaling.
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Fatty Acid Beta-Oxidation and the Carnitine Shuttle
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Caption: The Carnitine Shuttle and Beta-Oxidation Pathway.
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In certain cellular contexts, decanoylcarnitine has been shown to modulate gene expression.

For instance, in the context of Hepatitis B virus (HBV) infection, decanoylcarnitine
supplementation can activate the Peroxisome Proliferator-Activated Receptor Alpha (PPARα)

signaling pathway.[4] PPARα is a key transcriptional regulator of genes involved in fatty acid

oxidation, including Carnitine Palmitoyltransferase I (CPT1A).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b607032?utm_src=pdf-body
https://www.benchchem.com/product/b607032?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/8488845/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decanoylcarnitine and PPARα Signaling
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Caption: Decanoylcarnitine activates PPARα signaling.
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In the context of triple-negative breast cancer (TNBC), studies have shown that

decanoylcarnitine can inhibit cancer cell proliferation and migration.[11][12] This effect is, at

least in part, mediated by the downregulation of Matrix Metalloproteinase-9 (Mmp9), an

enzyme involved in the degradation of the extracellular matrix, which is crucial for cancer cell

invasion and metastasis.[10][11][12][15] The precise upstream signaling cascade initiated by

decanoylcarnitine to regulate Mmp9 is an area of ongoing research. However, it is known that

the transcription of the MMP9 gene is controlled by various transcription factors, including NF-

κB and AP-1.[16][17][18][19]
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Decanoylcarnitine-Mediated Downregulation of Mmp9
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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